Cas no 67779-72-0 (Plagiochilid)
Plagiochilid structure
Product Name:Plagiochilid
CAS No:67779-72-0
MF:C15H20O2
MW:232.318104743958
CID:2007662
Update Time:2025-03-11
Plagiochilid Chemical and Physical Properties
Names and Identifiers
-
- Plagiochilid
- Plagiochilide
- (4aR)-4aα,5,6,7,7aβ,8,8aβ,8bα-Octahydro-1,8,8-trimethyl-5-methylene-4H-cyclopropa[3,4]cyclohepta[1,2-c]pyran-4-one
- 4H-Cyclopropa[3,4]cyclohepta[1,2-c]pyran-4-one, 4a,5,6,7,7a,8,8a,8b-octahydro-1,8,8-trimethyl-5-methylene-, (4aR,7aS,8aS,8bR)-
-
- Inchi: 1S/C15H20O2/c1-8-5-6-10-13(15(10,3)4)11-9(2)7-17-14(16)12(8)11/h7,10-13H,1,5-6H2,2-4H3
- InChI Key: GBFVXZXYIVKIBN-UHFFFAOYSA-N
- SMILES: CC1C2C3C(C)(C)C3CCC(C2C(=O)OC=1)=C
Computed Properties
- Exact Mass: 232.146
- Monoisotopic Mass: 232.146
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 430
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3A^2
- XLogP3: 3.394
Plagiochilid Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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